Cas no 536755-29-0 (1,3-Bis(methyl)imidazolium-2-carboxylate)

• Product Name: 1,3-Bis(methyl)imidazolium-2-carboxylate
• CAS No: 536755-29-0
• MF: C₆H₈N₂O₂
• MW: 140.139921188354
• MDL: MFCD07636581
• CID: 938942
• PubChem ID: 329760324
• Update Time: 2025-04-19

1,3-Bis(methyl)imidazolium-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-Bis(methyl)imidazolium-2-carboxylate
• 1,3-dimethylimidazol-1-ium-2-carboxylate
• 1,3-DIMETHYLIMIDAZOLIUM-2-CARBOXYLATE
• CS-0163440
• 1,3-Dimethyl-1H-imidazol-3-ium-2-carboxylate
• AKOS025394738
• D5396
• SCHEMBL1331177
• MFCD07636581
• DTXSID00467811
• DB-225918
• T71025
• SY010736
• 1,3-Dimethylimidazolium-2-carboxylate, technical grade, >=80%
• 536755-29-0

• MDL： MFCD07636581
• Inchi： 1S/C6H8N2O2/c1-7-3-4-8(2)5(7)6(9)10/h3-4H,1-2H3
• InChI Key： HESZXGSSISDCNI-UHFFFAOYSA-N
• SMILES： [O-]C(C1N(C)C=C[N+]=1C)=O

Computed Properties

• Exact Mass: 140.058577502g/mol
• Monoisotopic Mass: 140.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 48.9Ų

Experimental Properties

• Melting Point: 221-225 °C

1,3-Bis(methyl)imidazolium-2-carboxylate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 41
• Safety Instruction： 26-36/39
• Hazardous Material Identification：
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles